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Compound of Interest

Compound Name:
Hydroxy-Amino-bis(PEG2-

propargyl)

CAS No.: 2100306-77-0

Cat. No.: B607998

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with

Hydroxy-Amino-bis(PEG2-propargyl). Adherence to these guidelines is critical for ensuring

personal safety and minimizing environmental impact.

Hazard Identification and Safety Data Summary
Hydroxy-Amino-bis(PEG2-propargyl) is a bifunctional crosslinker. While specific toxicity data

is limited, the available Safety Data Sheet (SDS) and data for structurally related compounds

indicate potential hazards.[1]

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1]
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Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.[1]
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Property Information Source Analogy

GHS Hazard Statements

H302: Harmful if swallowed.

[1]H410: Very toxic to aquatic

life with long lasting effects.[1]

Hydroxy-Amino-bis(PEG2-

propargyl) MSDS[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling.[1]P270: Do not

eat, drink or smoke when using

this product.[1]P273: Avoid

release to the environment.

[1]P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]P330: Rinse

mouth.[1]P391: Collect

spillage.[1]P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Hydroxy-Amino-bis(PEG2-

propargyl) MSDS[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, chemical-resistant

gloves (e.g., nitrile or PVC), lab

coat, and appropriate

respiratory protection if

working with powders or

aerosols.[2][3][4]

Propargyl-PEG7-NHS ester[2],

Propargyl bromide[3], N-

(Aminooxy-PEG2)-N-

bis(PEG3-propargyl)[4]

First Aid Measures Eye Contact: Remove contact

lenses, flush eyes immediately

with large amounts of water for

at least 15 minutes, separating

eyelids. Promptly call a

physician.[1]Skin Contact:

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

Hydroxy-Amino-bis(PEG2-

propargyl) MSDS[1],

Propargylamine SDS[5]
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physician.[1]Inhalation: Move

to fresh air. If breathing is

difficult, administer CPR and

seek medical attention.

[2]Ingestion: Rinse mouth with

water. Do NOT induce

vomiting. Call a POISON

CENTER or doctor/physician

immediately.[1][5]

Operational Plan: Step-by-Step Handling Procedure
All work with Hydroxy-Amino-bis(PEG2-propargyl) must be conducted in a designated area,

such as a chemical fume hood, to minimize inhalation exposure.[3][4]

Step 1: Preparation and PPE

Before handling, ensure you are wearing the appropriate personal protective equipment: a

lab coat, safety goggles with side shields, and chemical-resistant gloves.[2]

Prepare your workspace within a certified chemical fume hood.

Have all necessary materials, including the chemical, solvents, reaction vessels, and waste

containers, readily accessible within the hood.

Step 2: Aliquoting and Weighing

If the compound is a solid, handle it carefully to avoid generating dust.

Use a dedicated spatula and weighing paper.

Close the container tightly immediately after use.

Step 3: Dissolution and Reaction

When dissolving the compound, add the solvent slowly to avoid splashing.

If the reaction is exothermic, use an ice bath to control the temperature.
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Keep all reaction vessels covered to the extent possible.

Step 4: Post-Reaction Quenching and Workup

If the reaction requires quenching, do so carefully and in a controlled manner.

During extraction and purification steps, continue to work within the fume hood.

Step 5: Decontamination

Wipe down the work surface in the fume hood with an appropriate solvent (e.g., ethanol or

isopropanol) to decontaminate it.

Collect all cleaning materials as hazardous waste.[2]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[1]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical due to the high aquatic toxicity of this compound.[1] All waste must be

treated as hazardous.

Step 1: Waste Segregation

Aqueous Waste: Collect all aqueous solutions containing Hydroxy-Amino-bis(PEG2-
propargyl) in a designated, sealed, and clearly labeled hazardous waste container.[2] Do

not mix with other waste streams unless permitted by your institution's safety office.

Solid Waste: Collect unused or expired solid product in its original container or a sealed,

labeled bag and place it in the solid hazardous waste container.[2]

Contaminated Labware: Dispose of all single-use items (e.g., pipette tips, tubes, gloves,

weighing paper) that have come into contact with the chemical in a designated solid

hazardous waste container.[2]

Step 2: Decontamination of Reusable Glassware
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Rinse non-disposable glassware with a suitable solvent (e.g., ethanol or isopropanol).

Collect the rinsate as hazardous aqueous waste.[2]

After the initial rinse, glassware can be washed according to standard laboratory procedures.

Step 3: Spill Management

In case of a spill, ensure the area is well-ventilated and you are wearing appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand or vermiculite).

Carefully collect the absorbent material and place it in the designated solid hazardous waste

container.[2]

Decontaminate the spill area with a suitable solvent and collect the cleaning materials as

hazardous waste.[2]

Step 4: Waste Storage and Disposal

Keep all hazardous waste containers securely sealed and stored in a designated, secondary

containment area while awaiting pickup.

Dispose of all waste through an approved waste disposal plant in accordance with local,

state, and federal regulations.[1]

Experimental Workflow and Safety Diagram
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Caption: Workflow for safe handling and disposal of Hydroxy-Amino-bis(PEG2-propargyl).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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